Cas no 671-42-1 (3-Aminoazepan-2-one)

• Product name: 3-Aminoazepan-2-one
• CAS No: 671-42-1
• MF: C₆H₁₂N₂O
• MW: 128.17228
• MDL: MFCD00064475
• CID: 517521
• PubChem ID: 87562497

3-Aminoazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Aminoazepan-2-one
• DL-alpha-Amino-epsilon-caprolactam
• 2H-Azepin-2-one,3-aminohexahydro-
• 3-AMINO-2-AZEPANONE
• 3-AMINO-AZEPAN-2-ONE
• 3-aminohexahydro-2H-Azepin-2-one
• Alpha-Amino-omega-caprolactam
• α-Amino-ω-caprolactam
• DL-3-Aminohexahydro-2-azepinone
• DL-3-Amino-2-oxohexamethyleneimine
• 3-Amino-1-azacycloheptan-2-one
• 3-Amino-2-oxohomopiperidine
• 3-Amino-ε-caprolactam
• 3-Aminoperhydro-2-azepinone
• DL-alpha-Amino-ε-caprolactam
• DL-alpha-Aminocaprolactam
• NSC 522223
• DL-alfa-Amino-epsilon-caprolatam
• FT-0615019
• MFCD00064475
• SCHEMBL56745
• (3RS)-3-Aminoazepan-2-one
• 671-42-1
• D-(+)-.alpha.-Amino-.epsilon.-caprolactam
• 3-Amino-2-azepanone HCl
• 3-Amino-2-azepanone (Racemic mixture)
• NS00041891
• AC-14462
• FT-0627637
• SY005802
• DL-LYSINE ACETYLSALICYLATE IMPURITY D [EP IMPURITY]
• 3-Amino-2-azepanone #
• alpha-amino-epsilon-caprolactam
• AKOS000206160
• D-(+)-.alpha.-Amino-eta-caprolactam
• AS-19114
• J-502205
• alpha-amino epsilon-caprolactam
• DL-Amino-omega-caprolactam
• VWM3WN8ZNT
• A56021
• Q-103176
• BCP14675
• FT-0625427
• BOWUOGIPSRVRSJ-UHFFFAOYSA-
• NSC-522223
• AB01007700-01
• 17929-90-7
• DL-a-Amino-e-caprolactam
• SY005803
• FT-0687401
• CS-W002296
• InChI=1/C6H12N2O/c7-5-3-1-2-4-8-6(5)9/h5H,1-4,7H2,(H,8,9)
• EINECS 211-584-3
• Q21099517
• EN300-36332
• D-3-Amino-.epsilon.-caprolactam
• 3-Aminoazepan-2-one, (3RS)-
• 2H-Azepin-2-one, 3-aminohexahydro-
• (+/-)-alpha-Aminocaprolactam
• AKOS016050305
• 3-Amino-2-azepanone(Chunks or pellets or lump)
• AM20090060
• A1003
• CHEBI:19471
• DTXSID60883255
• SB35424
• (+/-)-alpha-amino-epsilon-caprolactam
• A9013
• CHEMBL4538963
• D-Lysine lactam
• 3-Amino-2-azepanone, AldrichCPR
• (+/-)-alpha-Amino-omega-caprolactam
• (+/-)- alpha -Amino- epsilon -caprolactam
• 2-Oxoazepan-3-amine
• 2-aminohexano-6-lactam
• DL aminocaprolactam
• NSC522223
• Z281895050
• (r)-alpha-amino-omega-caprolactam
• STL511014
• DB-044360
• DB-016819
• ?-AMINO-EPSILON-CAPROLACTAM
• ALBB-022356

• MDL： MFCD00064475
• Inchi： InChI=1S/C6H12N2O/c7-5-3-1-2-4-8-6(5)9/h5H,1-4,7H2,(H,8,9)
• InChI Key： BOWUOGIPSRVRSJ-UHFFFAOYSA-N
• SMILES： NC1CCCCNC1=O

Computed Properties

• Exact Mass: 128.09500
• Monoisotopic Mass: 128.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.031
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 172°C/13mmHg(lit.)
• PSA: 55.12000
• LogP: 0.64290
• Solubility: Not determined.

3-Aminoazepan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines